Cas no 874880-25-8 (4-Amino-6-trifluoromethoxyquinoline)

• Product Name: 4-Amino-6-trifluoromethoxyquinoline
• CAS No: 874880-25-8
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• CID: 1906983
• PubChem ID: 329773629
• Update Time: 2025-05-21

4-Amino-6-trifluoromethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethoxy)quinolin-4-amine
• 4-quinolinamine, 6-(trifluoromethoxy)-
• LogP
• 4-AMINO-6-TRIFLUOROMETHOXYQUINOLINE
• SCHEMBL4271192
• CS-0326166
• AKOS011473019
• MFCD08059369
• DTXSID80591981
• SB69120
• 4-Amino-6-trifluoromethoxyquinoline, AldrichCPR
• DB-088264
• 6-trifluoromethoxy-quinolin-4-ylamine
• 874880-25-8
• 4-Amino-6-trifluoromethoxyquinoline

• MDL： MFCD08059369
• Inchi： 1S/C10H7F3N2O/c11-10(12,13)16-6-1-2-9-7(5-6)8(14)3-4-15-9/h1-5H,(H2,14,15)
• InChI Key： KDFPUZKVCMQYIU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C(=C(C=CN=2)N)C=1)(F)F

Computed Properties

• Exact Mass: 228.05104734g/mol
• Monoisotopic Mass: 228.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1Ų

4-Amino-6-trifluoromethoxyquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36-43
• Safety Instruction： 26-37-45
• Hazardous Material Identification：

Additional information on 4-Amino-6-trifluoromethoxyquinoline

Recent Advances in the Study of 4-Amino-6-trifluoromethoxyquinoline (CAS: 874880-25-8)

4-Amino-6-trifluoromethoxyquinoline (CAS: 874880-25-8) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of a trifluoromethoxy group and an amino substituent on the quinoline scaffold, exhibits unique physicochemical properties that make it a promising candidate for the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, particularly in the context of infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 4-Amino-6-trifluoromethoxyquinoline derivatives for their antimalarial activity. The researchers employed a structure-activity relationship (SAR) approach to modify the quinoline core, resulting in compounds with improved potency against Plasmodium falciparum. The study highlighted the critical role of the trifluoromethoxy group in enhancing metabolic stability and bioavailability, which are essential for in vivo efficacy.

In addition to its antimalarial potential, 4-Amino-6-trifluoromethoxyquinoline has been investigated for its anticancer properties. A recent preprint on bioRxiv reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies revealed that it induces apoptosis via the mitochondrial pathway, with preliminary data suggesting synergistic effects when combined with standard chemotherapeutic agents. These findings underscore its potential as a lead compound for combination therapy regimens.

Another area of interest is the compound's role in targeting protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology demonstrated that 4-Amino-6-trifluoromethoxyquinoline derivatives can disrupt key PPIs involved in inflammatory signaling pathways. This discovery opens new avenues for the development of anti-inflammatory drugs with novel mechanisms of action, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising developments, challenges remain in the clinical translation of 4-Amino-6-trifluoromethoxyquinoline-based therapeutics. Issues such as off-target effects, pharmacokinetic variability, and scalable synthesis need to be addressed in future research. However, the growing body of evidence supports its continued exploration as a versatile scaffold in drug discovery. Ongoing studies are expected to further elucidate its pharmacological profile and expand its therapeutic applications.